Cas no 89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1))

1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) structure
89039-89-4 structure
Product Name:1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
CAS No:89039-89-4
MF:C10H25NO4S
MW:255.374802350998
CID:614849
PubChem ID:71321691
Update Time:2025-04-19

1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
    • butyl(triethyl)azanium,hydrogen sulfate
    • DTXSID00751469
    • 89039-89-4
    • butyl triethylammonium hydrogen sulfate
    • N,N,N-Triethylbutan-1-aminium hydrogen sulfate
    • Inchi: 1S/C10H24N.H2O4S/c1-5-9-10-11(6-2,7-3)8-4;1-5(2,3)4/h5-10H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
    • InChI Key: NCUCRVKJQWJFIE-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])O.[N+](CC)(CC)(CC)CCCC

Computed Properties

  • Exact Mass: 255.15042945g/mol
  • Monoisotopic Mass: 255.15042945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8Ų
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